- Parameters for bromination of pyrroles in bromoperoxidase-catalyzed oxidations, Tetrahedron, 2011, 67(22), 4048-4054
Cas no 937-16-6 (Methyl 4,5-dibromo-1H-pyrrole-2-carboxylate)
937-16-6 structure
Product Name:Methyl 4,5-dibromo-1H-pyrrole-2-carboxylate
CAS No:937-16-6
MF:C6H5Br2NO2
MW:282.917400121689
MDL:MFCD06200907
CID:805650
PubChem ID:324097
Update Time:2025-09-23
Methyl 4,5-dibromo-1H-pyrrole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4,5-dibromo-1H-pyrrole-2-carboxylate
- 1H-Pyrrole-2-carboxylicacid, 4,5-dibromo-, methyl ester
- Methyl 5-bromo-1H-pyrrole-2-carboxylate
- 4,5-dibromo-pyrrole-2-carboxylic acid methyl ester
- 4,5-Dibrom-pyrrol-2-carbonsaeure-methylester
- methyl 4,5-dibromopyrrole-2-carboxylate
- methyldibromopyrrolecarboxylate
- O-methyl-4,5-dibromopyrrole-2-carboxylate
- Pyrrole-2-carboxylic acid, 4,5-dibromo-, methyl ester (7CI, 8CI)
- 4,5-Dibromopyrrole-2-methylcarboxylate
- NSC 288036
- ISQWCRSAYRXYRS-UHFFFAOYSA-N
- 10X-0702
- DTXSID10314746
- 937-16-6
- DIBROMOPYRROLE-2-METHYLCARBOXYLATE (AN)
- NSC-288036
- CHEMBL391386
- SB21969
- 4,5-Dibromo-2-(methoxycarbonyl)-1H-pyrrole
- AMY25247
- FT-0679970
- SCHEMBL17781270
- NSC288036
- AKOS005069336
- J-522273
- MFCD06200907
- CS-0213462
- F72771
-
- MDL: MFCD06200907
- Inchi: 1S/C6H5Br2NO2/c1-11-6(10)4-2-3(7)5(8)9-4/h2,9H,1H3
- InChI Key: ISQWCRSAYRXYRS-UHFFFAOYSA-N
- SMILES: BrC1=C(C=C(C(=O)OC)N1)Br
Computed Properties
- Exact Mass: 280.86900
- Monoisotopic Mass: 280.869
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.1A^2
- XLogP3: 2.6
Experimental Properties
- Density: 2.049
- Melting Point: 163-165°C
- Boiling Point: 348.2°C at 760 mmHg
- Flash Point: 164.4°C
- Refractive Index: 1.609
- PSA: 42.09000
- LogP: 2.32630
Methyl 4,5-dibromo-1H-pyrrole-2-carboxylate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 4,5-dibromo-1H-pyrrole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA8109-1 G |
methyl 4,5-dibromo-1H-pyrrole-2-carboxylate |
937-16-6 | 95% | 1g |
¥ 343.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA8109-5 G |
methyl 4,5-dibromo-1H-pyrrole-2-carboxylate |
937-16-6 | 95% | 5g |
¥ 1,062.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA8109-10 G |
methyl 4,5-dibromo-1H-pyrrole-2-carboxylate |
937-16-6 | 95% | 10g |
¥ 1,749.00 | 2021-05-07 | |
| Apollo Scientific | OR15450-500mg |
Methyl 4,5-dibromo-1H-pyrrole-2-carboxylate |
937-16-6 | 500mg |
£98.00 | 2024-05-22 | ||
| Apollo Scientific | OR15450-1g |
Methyl 4,5-dibromo-1H-pyrrole-2-carboxylate |
937-16-6 | 1g |
£135.00 | 2024-05-22 | ||
| Apollo Scientific | OR15450-5g |
Methyl 4,5-dibromo-1H-pyrrole-2-carboxylate |
937-16-6 | 5g |
£320.00 | 2024-05-22 | ||
| Chemenu | CM197204-10g |
Methyl 4,5-dibromo-1H-pyrrole-2-carboxylate |
937-16-6 | 95% | 10g |
$352 | 2021-08-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA8109-1G |
methyl 4,5-dibromo-1H-pyrrole-2-carboxylate |
937-16-6 | 95% | 1g |
¥ 343.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA8109-5G |
methyl 4,5-dibromo-1H-pyrrole-2-carboxylate |
937-16-6 | 95% | 5g |
¥ 1,062.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA8109-10G |
methyl 4,5-dibromo-1H-pyrrole-2-carboxylate |
937-16-6 | 95% | 10g |
¥ 1,749.00 | 2023-04-12 |
Methyl 4,5-dibromo-1H-pyrrole-2-carboxylate Production Method
Production Method 1
Production Method 2
Reaction Conditions
1.1 Reagents: Sodium bromide , Hydrogen peroxide Catalysts: Chloroperoxidase Solvents: tert-Butanol , Water ; 24 h, pH 6.2, 23 °C
Reference
- Parameters for bromination of pyrroles in bromoperoxidase-catalyzed oxidations, Tetrahedron, 2011, 67(22), 4048-4054
Production Method 3
Reaction Conditions
1.1 Solvents: Methanol
Reference
- Synthesis of 1-aroylmethylpyrroles as useful intermediates for further chemical transformation, ARKIVOC (Gainesville, 2008, (2), 124-133
Production Method 4
Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Dimethyl sulfoxide , Water ; 2 h, 50 °C; 50 °C → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 7 - 8, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 7 - 8, rt
Reference
- Selective bromination of pyrrole derivatives, carbazole and aromatic amines with DMSO/HBr under mild conditions, Journal of Chemical Research, 2014, 38(10), 593-596
Production Method 5
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Dimethylformamide ; 0 °C; 1 h, 0 °C → 18 °C; 15 h, 18 °C
Reference
- 4,5-Diaryl-1H-pyrrole-2-carboxylates as combretastatin A-4/lamellarin T hybrids: Synthesis and evaluation as anti-mitotic and cytotoxic agents, Bioorganic & Medicinal Chemistry, 2006, 14(13), 4627-4638
Production Method 6
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Methanol ; 4 h, 65 °C
Reference
- Synthesis, docking and biological evaluation of pyrrole-2-carbohydrazide derivatives, Pharma Chemica, 2015, 7(2), 153-159
Production Method 7
Reaction Conditions
Reference
- Di- and triaryl-substituted pyrroles by sequential regioselective cross-coupling reactions, Heterocycles, 2007, 74, 569-594
Production Method 8
Reaction Conditions
Reference
- Physiologically active substances from marine sponges. IV: heterocyclic compounds, Journal of Pharmaceutical Sciences, 1977, 66(7), 1052-4
Production Method 9
Reaction Conditions
1.1 Reagents: Acetic acid , Sodium bromide , Hydrogen peroxide Catalysts: Sodium tungsten oxide (Na2WO4) Solvents: Ethanol , Water ; 30 °C
Reference
- Tungstate-Catalyzed Biomimetic Oxidative Halogenation of (Hetero)Arene under Mild Condition, iScience, 2020, 23(5),
Production Method 10
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Methanol , Tetrahydrofuran ; 15 min, -78 °C
1.2 Reagents: Water
1.2 Reagents: Water
Reference
- Direct Access to Marine Pyrrole-2-aminoimidazoles, Oroidin, and Derivatives, via New Acyl-1,2-dihydropyridine Intermediates, Organic Letters, 2006, 8(14), 2961-2964
Methyl 4,5-dibromo-1H-pyrrole-2-carboxylate Raw materials
- 4,5-Dibromo-1H-pyrrole-2-carboxylic acid
- 2,2,2-Trichloro-1-(4,5-dibromo-1H-pyrrol-2-yl)-1-ethanone
- Methyl 1H-pyrrole-2-carboxylate
- 1H-Pyrrole-2-carbonyl chloride, 4,5-dibromo-
Methyl 4,5-dibromo-1H-pyrrole-2-carboxylate Preparation Products
Methyl 4,5-dibromo-1H-pyrrole-2-carboxylate Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:937-16-6)Methyl 4,5-dibromo-1H-pyrrole-2-carboxylate
Order Number:A1094891
Stock Status:in Stock
Quantity:5g/10g/25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:13
Price ($):200.0/355.0/817.0
Email:sales@amadischem.com
Methyl 4,5-dibromo-1H-pyrrole-2-carboxylate Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
937-16-6 (Methyl 4,5-dibromo-1H-pyrrole-2-carboxylate) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:937-16-6)Methyl 4,5-dibromo-1H-pyrrole-2-carboxylate
Purity:99%/99%/99%
Quantity:5g/10g/25g
Price ($):200.0/355.0/817.0